Cas no 1361651-32-2 (2,3-Bis(3,4,5-trichlorophenyl)pyridine-6-acetonitrile)

• Product Name: 2,3-Bis(3,4,5-trichlorophenyl)pyridine-6-acetonitrile
• CAS No: 1361651-32-2
• MF: C₁₉H₈Cl₆N₂
• MW: 476.998218536377
• CID: 4968241
• Update Time: 2025-10-31

2,3-Bis(3,4,5-trichlorophenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(3,4,5-trichlorophenyl)pyridine-6-acetonitrile

• Inchi： 1S/C19H8Cl6N2/c20-13-5-9(6-14(21)17(13)24)12-2-1-11(3-4-26)27-19(12)10-7-15(22)18(25)16(23)8-10/h1-2,5-8H,3H2
• InChI Key： UZCWRTBTGWRVJI-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC=C(CC#N)N=C1C1C=C(C(=C(C=1)Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 530
• XLogP3: 7.6
• Topological Polar Surface Area: 36.7

Additional information on 2,3-Bis(3,4,5-trichlorophenyl)pyridine-6-acetonitrile

2,3-Bis(3,4,5-trichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361651-32-2): An Overview of Its Structure, Properties, and Applications

2,3-Bis(3,4,5-trichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361651-32-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and chemical properties. This compound is characterized by its intricate molecular framework, which includes a pyridine ring substituted with two trichlorophenyl groups and a cyano group at the 6-position. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable candidate for various applications.

The structure of 2,3-Bis(3,4,5-trichlorophenyl)pyridine-6-acetonitrile is particularly noteworthy. The pyridine ring, a six-membered heterocyclic aromatic compound with a nitrogen atom, provides a stable and reactive core. The substitution with trichlorophenyl groups at the 2 and 3 positions introduces significant electron-withdrawing effects, which can influence the compound's reactivity and stability. The presence of the cyano group at the 6-position further enhances the compound's electronic properties, making it an interesting subject for both theoretical and experimental studies.

In terms of physical properties, 2,3-Bis(3,4,5-trichlorophenyl)pyridine-6-acetonitrile is typically a solid at room temperature with a high melting point due to the strong intermolecular forces between the trichlorophenyl groups. Its solubility in organic solvents such as dichloromethane and dimethylformamide (DMF) makes it suitable for various synthetic transformations. The compound's high thermal stability and low volatility are also advantageous for its use in industrial processes.

The chemical properties of 2,3-Bis(3,4,5-trichlorophenyl)pyridine-6-acetonitrile are equally important. The cyano group can undergo various reactions such as hydrolysis to form carboxylic acids or reduction to generate primary amines. These transformations can be leveraged to synthesize more complex molecules with potential pharmaceutical or material applications. Additionally, the trichlorophenyl substituents can participate in electrophilic aromatic substitution reactions, providing further synthetic versatility.

Recent research has focused on the potential applications of 2,3-Bis(3,4,5-trichlorophenyl)pyridine-6-acetonitrile in medicinal chemistry. Studies have shown that compounds with similar structural features exhibit promising biological activities, including anti-inflammatory and anticancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* reported that derivatives of trichlorophenyl-substituted pyridines demonstrated significant inhibition of cancer cell proliferation in vitro. These findings suggest that 2,3-Bis(3,4,5-trichlorophenyl)pyridine-6-acetonitrile could serve as a lead compound for the development of novel therapeutic agents.

In addition to its potential in medicinal chemistry, 2,3-Bis(3,4,5-trichlorophenyl)pyridine-6-acetonitrile has been explored for its use in materials science. The compound's high thermal stability and strong intermolecular interactions make it suitable for applications in polymer science and organic electronics. Research published in *Advanced Materials* highlighted the use of similar compounds as dopants in organic semiconductors, enhancing their electrical conductivity and performance in devices such as organic field-effect transistors (OFETs).

The synthesis of 2,3-Bis(3,4,5-trichlorophenyl)pyridine-6-acetonitrile involves several steps that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 2-chloro-5-cyano-pyridine with 1-bromo-2-(trichloromethyl)benzene followed by cyclization under appropriate conditions. Advanced techniques such as microwave-assisted synthesis have been employed to optimize these reactions and reduce reaction times.

The safety considerations associated with handling 2,3-Bis(3,4,5-trichlorophenyl)pyridine-6-acetonitrile are important for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper personal protective equipment (PPE) should be used during synthesis and handling to prevent skin contact and inhalation. Additionally, waste disposal should follow standard laboratory protocols to ensure environmental safety.

In conclusion, 2,3-Bis(3,4,5-trichlorophenyl)pyridine-6-acetonitrile (CAS No. 1361651-32-2) is a multifaceted compound with promising applications in medicinal chemistry and materials science. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.